Cas no 599-81-5 (4-Amino-N-pyridin-3-ylbenzenesulphonamide)

4-Amino-N-pyridin-3-ylbenzenesulphonamide is a sulfonamide derivative characterized by its pyridine and aniline functional groups, which confer versatile reactivity and potential biological activity. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural similarity to known sulfonamide-based therapeutics, which often exhibit antimicrobial or enzyme-inhibitory properties. Its aromatic and heterocyclic moieties make it a valuable intermediate for synthesizing more complex molecules. The presence of both amino and sulfonamide groups enhances its solubility in polar solvents, facilitating its use in aqueous reaction systems. Careful handling is advised due to potential sensitivity to light and moisture. Suitable for research applications requiring precise sulfonamide functionalization.
4-Amino-N-pyridin-3-ylbenzenesulphonamide structure
599-81-5 structure
Product Name:4-Amino-N-pyridin-3-ylbenzenesulphonamide
CAS No:599-81-5
MF:C11H11N3O2S
MW:249.288940668106
MDL:MFCD07365053
CID:1071973
PubChem ID:4778157
Update Time:2025-06-08

4-Amino-N-pyridin-3-ylbenzenesulphonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-N-pyridin-3-ylbenzenesulfonamide
    • 3-Sulfanilamido-pyridin
    • 4-amino-N-pyridin-3-yl-benzenesulfonamide
    • AC1NGPV5
    • AC1Q51XH
    • CTK7D7922
    • SBB055351
    • sulfanilic acid-[3]pyridylamide
    • Sulfanilsaeure-[3]pyridylamid
    • 3-Sulfanilamidopyridine
    • AN-584/43485236
    • G32428
    • 4-amino-N-(3-pyridinyl)benzenesulfonamide
    • TS-00770
    • CS-0246996
    • 4-amino-N-(pyridin-3-yl)benzene-1-sulfonamide
    • Z278031322
    • 599-81-5
    • N-(3-pyridyl)sulfanilamide
    • EN300-35221
    • SCHEMBL10031630
    • 3-Sulfapyridine
    • 4-Amino-N-pyridin-3-ylbenzenesulphonamide
    • AKOS000138753
    • DTXSID30406490
    • pyridine, 3-sulphanilamido-
    • MDL: MFCD07365053
    • Inchi: 1S/C11H11N3O2S/c12-9-3-5-11(6-4-9)17(15,16)14-10-2-1-7-13-8-10/h1-8,14H,12H2
    • InChI Key: ZLXWFOCBHASDIJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NC1C=NC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 249.05733
  • Monoisotopic Mass: 249.05719778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 93.5Ų

Experimental Properties

  • PSA: 85.08

4-Amino-N-pyridin-3-ylbenzenesulphonamide Pricemore >>

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